N-(3,4-dimethylphenyl)-1-[(4-methylphenyl)sulfonyl]-3-piperidinecarboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-1-(4-methylphenyl)sulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C21H26N2O3S/c1-15-6-10-20(11-7-15)27(25,26)23-12-4-5-18(14-23)21(24)22-19-9-8-16(2)17(3)13-19/h6-11,13,18H,4-5,12,14H2,1-3H3,(H,22,24)
• InChI Key: XJKUTHNFAYCSAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)C(=O)NC3=CC(=C(C=C3)C)C
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol

Description

N-(3,4-dimethylphenyl)-1-[(4-methylphenyl)sulfonyl]-3-piperidinecarboxamide is a compound of interest due to its unique structure comprising a piperidine moiety, sulfonyl groups, and dimethylphenyl components. These features suggest it has significant potential for various applications in chemical research and potentially in developing pharmaceutical agents, given the importance of similar structures in medicinal chemistry.

Synthesis Analysis

The synthesis of similar compounds typically involves multiple steps, including the formation of the piperidine ring, introduction of sulfonyl groups, and subsequent functionalization of the phenyl rings. For instance, the synthesis of related piperidine derivatives often employs conjugate additions, followed by cyclization and functionalization steps to introduce sulfonyl and alkyl groups (Hino & Satô, 1974).

Molecular Structure Analysis

Molecular structure studies, such as X-ray crystallography, provide insights into the spatial arrangement of atoms within the compound. Similar compounds exhibit complex intramolecular interactions, including hydrogen bonding and π-π interactions, which significantly influence their molecular conformation and stability (Wang et al., 2004).

Chemical Reactions and Properties

Chemical reactivity and properties are largely determined by the functional groups present in the compound. Piperidine derivatives, for instance, participate in a range of reactions, including nucleophilic substitution and addition reactions, due to the presence of the piperidine nitrogen and sulfonyl groups. These reactions enable further chemical modifications and the synthesis of a variety of derivatives with potential biological activities (Khalid et al., 2013).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystalline structure, are crucial for their application in chemical synthesis and drug formulation. The crystalline structure, often determined by X-ray diffraction, reveals the compound's solid-state conformation and packing, which are essential for understanding its stability and reactivity (Naveen et al., 2015).

Chemical Properties Analysis

Chemical properties, including acidity, basicity, and reactivity towards other chemical entities, are influenced by the compound's structure. The piperidine nitrogen, for example, imparts basicity, whereas the sulfonyl groups affect the electron distribution, influencing reactivity and interactions with biological molecules. Such properties are critical when considering the compound for pharmaceutical applications (Le Bourdonnec et al., 2003).